Cas no 1805532-34-6 (Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate
• CAS No: 1805532-34-6
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4887395
• Update Time: 2025-05-19

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)5-6-4-7(10(12)13)9(17-2)11(16)14-6/h4,10H,3,5H2,1-2H3,(H,14,16)
• InChI Key： ASZFGMUFACAJLL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC(=C1)CC(=O)OCC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 415
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate

Comprehensive Guide to Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate (CAS No. 1805532-34-6)

Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate (CAS No. 1805532-34-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of difluoromethyl and hydroxy groups in its structure makes it particularly interesting for drug discovery and material science applications.

Researchers are increasingly focusing on fluorinated pyridine derivatives due to their enhanced metabolic stability and bioavailability. The Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate structure combines these advantageous properties with additional functional groups that allow for further chemical modifications. This makes it a valuable building block for synthesizing more complex molecules with potential therapeutic applications.

The compound's CAS number 1805532-34-6 serves as a unique identifier in chemical databases and regulatory documentation. When searching for this material, scientists often use queries like "pyridine acetate derivative synthesis" or "difluoromethyl pyridine applications". These search terms reflect the growing interest in fluorinated heterocycles for medicinal chemistry and crop protection solutions.

In pharmaceutical research, Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate has shown promise as a precursor for kinase inhibitors and other bioactive molecules. The 2-hydroxy-3-methoxy substitution pattern is particularly noteworthy as it resembles pharmacophores found in several FDA-approved drugs. Recent publications have highlighted its potential in addressing drug-resistant infections, a major global health concern.

The agrochemical industry has shown increasing interest in similar fluorinated pyridine compounds due to their potential as plant growth regulators and pest control agents. With growing concerns about food security and sustainable agriculture, researchers are exploring how modifications to the acetate ester group in this molecule could lead to novel crop protection solutions.

From a synthetic chemistry perspective, the Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate structure presents interesting challenges and opportunities. The difluoromethyl group at position 4 and the hydroxy group at position 2 create multiple possibilities for further functionalization. Chemists frequently search for "selective fluorination methods" and "pyridine ring modifications" when working with such compounds.

The compound's physical and chemical properties are crucial for its applications. While specific data may vary, typical characteristics include moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often investigate "pyridine derivative solubility" and "heterocycle stability" when planning experiments with this material.

In material science, the Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate structure has attracted attention for potential applications in organic electronics. The combination of electron-withdrawing and electron-donating groups in the same molecule makes it interesting for developing new semiconducting materials.

Quality control and analytical characterization of CAS No. 1805532-34-6 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications. Common search queries related to analysis include "pyridine derivative characterization" and "fluorinated compound purity testing".

The global market for specialty pyridine derivatives like Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate is growing steadily, driven by demand from pharmaceutical and agricultural sectors. Industry reports often highlight the increasing importance of fluorine-containing compounds in modern chemistry, making this material particularly relevant to current market trends.

Safety considerations for handling Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate follow standard laboratory protocols for organic compounds. Researchers typically search for "pyridine derivative safety data" and "fluorinated compound handling" when working with this material for the first time.

Future research directions for CAS No. 1805532-34-6 may explore its potential in bioconjugation chemistry or as a scaffold for metal-organic frameworks. The compound's versatile structure positions it well for applications in emerging fields like targeted drug delivery and molecular imaging.

For synthetic chemists, the Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate molecule offers numerous possibilities for structure-activity relationship studies. Modifications to the acetate group or methoxy substituent could lead to compounds with improved biological activity or material properties.

In conclusion, Ethyl 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-6-acetate (CAS No. 1805532-34-6) represents an important fluorinated pyridine derivative with wide-ranging applications in pharmaceutical research, agrochemical development, and material science. Its unique structural features continue to attract scientific interest, particularly in addressing current challenges like antimicrobial resistance and sustainable crop protection.